Cas no 67467-96-3 (4-(1,1-Dimethylpropyl)-a-methyl-benzenepropanal)
67467-96-3 structure
Product Name:4-(1,1-Dimethylpropyl)-a-methyl-benzenepropanal
CAS No:67467-96-3
MF:C15H22O
MW:218.334584712982
CID:966076
PubChem ID:228989
Update Time:2025-04-19
4-(1,1-Dimethylpropyl)-a-methyl-benzenepropanal Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-3-[4-(2-methylbutan-2-yl)phenyl]propanal
- 3-(4-tert-pentylphenyl)-2-methylpropanal
- 3-[4-(1,1-dimethyl-propyl)-phenyl]-2-methyl-propionaldehyde
- 3-(p-tert.-amyl-phenyl)-2-methyl-propionaldehyde
- 3-(p-tert-amyl-phenyl)-2-methyl-propionaldehyde
- 3-[4-(1,1-DIMETHYLPROPYL)PHENYL]-2-METHYLPROPIONALDEHYDE
- AC1L5GMV
- AC1Q6PK3
- AG-G-55108
- AR-1E3555
- CTK5C6211
- NSC22277
- 4-(1,1-Dimethylpropyl)-a-methyl-benzenepropanal
- 67467-96-3
- YEDZFQXXPSYBGE-UHFFFAOYSA-N
- SCHEMBL4447719
- DTXSID40281634
- NSC-22277
- FT-0762443
- 3-(p-tert.amyl-phenyl)-2-methyl-propionaldehyde
- DA-25102
-
- Inchi: 1S/C15H22O/c1-5-15(3,4)14-8-6-13(7-9-14)10-12(2)11-16/h6-9,11-12H,5,10H2,1-4H3
- InChI Key: YEDZFQXXPSYBGE-UHFFFAOYSA-N
- SMILES: O=CC(C)CC1C=CC(=CC=1)C(C)(C)CC
Computed Properties
- Exact Mass: 218.16700
- Monoisotopic Mass: 218.167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 4.4
Experimental Properties
- Color/Form: No data available
- Density: 0.924
- Melting Point: NA
- Boiling Point: 295.3°C at 760 mmHg
- Flash Point: 130.3°C
- Refractive Index: 1.489
- Solubility: Chloroform, Ethyl Acetate, Methanol
- PSA: 17.07000
- LogP: 3.75170
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
4-(1,1-Dimethylpropyl)-a-methyl-benzenepropanal Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(1,1-Dimethylpropyl)-a-methyl-benzenepropanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D478038-25mg |
4-(1,1-Dimethylpropyl)-a-methyl-benzenepropanal |
67467-96-3 | 25mg |
$ 443.00 | 2023-09-07 | ||
| TRC | D478038-50mg |
4-(1,1-Dimethylpropyl)-a-methyl-benzenepropanal |
67467-96-3 | 50mg |
$ 851.00 | 2023-09-07 | ||
| TRC | D478038-100mg |
4-(1,1-Dimethylpropyl)-a-methyl-benzenepropanal |
67467-96-3 | 100mg |
$ 1453.00 | 2023-09-07 | ||
| A2B Chem LLC | AH15504-25mg |
2-methyl-3-[4-(2-methylbutan-2-yl)phenyl]propanal |
67467-96-3 | 25mg |
$551.00 | 2024-04-19 | ||
| A2B Chem LLC | AH15504-50mg |
2-methyl-3-[4-(2-methylbutan-2-yl)phenyl]propanal |
67467-96-3 | 50mg |
$948.00 | 2024-04-19 | ||
| A2B Chem LLC | AH15504-100mg |
2-methyl-3-[4-(2-methylbutan-2-yl)phenyl]propanal |
67467-96-3 | 100mg |
$1532.00 | 2024-04-19 |
4-(1,1-Dimethylpropyl)-a-methyl-benzenepropanal Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
67467-96-3 (4-(1,1-Dimethylpropyl)-a-methyl-benzenepropanal) Related Products
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